Cas no 138055-97-7 (3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI))
138055-97-7 structure
Product Name:3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI)
CAS No:138055-97-7
MF:C10H13NO4
MW:211.214523077011
CID:1020722
PubChem ID:45094246
Update Time:2025-04-20
3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI)
- ethyl 4-ethoxy-6-oxo-1H-pyridine-3-carboxylate
- 3-pyridinecarboxylic acid,4-ethoxy-1,6-dihydro-6-oxo-,ethyl ester
- 138055-97-7
-
- Inchi: 1S/C10H13NO4/c1-3-14-8-5-9(12)11-6-7(8)10(13)15-4-2/h5-6H,3-4H2,1-2H3,(H,11,12)
- InChI Key: WJDTZNLRCXNBNI-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC(NC=C1C(=O)OCC)=O
Computed Properties
- Exact Mass: 211.08449
- Monoisotopic Mass: 211.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
138055-97-7 (3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI)) Related Products
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